Cas no 648412-49-1 (2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester
• CAS No: 648412-49-1
• MF: C₇H₄N₂O₄S
• MW: 212.182660102844
• CID: 415404
• PubChem ID: 68828210
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, methyl ester
• methyl 5-cyano-4-nitrothiophene-2-carboxylate
• methyl 5-cyano-4-nitro-thiophene-2-carboxylate
• SCHEMBL3890611
• 648412-49-1
• DTXSID40739120
• ZHYVCTISXQBIAS-UHFFFAOYSA-N

• Inchi： 1S/C7H4N2O4S/c1-13-7(10)5-2-4(9(11)12)6(3-8)14-5/h2H,1H3
• InChI Key： ZHYVCTISXQBIAS-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.98900
• Monoisotopic Mass: 211.98917779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 124.15000
• LogP: 1.83778